Cas no 52830-21-4 (6-ethyl-3-Pyridinecarboxylic acid ethyl ester)
52830-21-4 structure
Product Name:6-ethyl-3-Pyridinecarboxylic acid ethyl ester
CAS No:52830-21-4
MF:C10H13NO2
MW:179.215722799301
CID:1113504
PubChem ID:66827251
Update Time:2025-04-20
6-ethyl-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-ethyl-3-Pyridinecarboxylic acid ethyl ester
- 52830-21-4
- SCHEMBL879216
- ethyl 6-ethylpyridine-3-carboxylate
- DB-208854
- 3-Pyridinecarboxylic acid, 6-ethyl-, ethyl ester
- Ethyl 6-ethyl-3-pyridinecarboxylate
- DTXSID301295053
-
- Inchi: 1S/C10H13NO2/c1-3-9-6-5-8(7-11-9)10(12)13-4-2/h5-7H,3-4H2,1-2H3
- InChI Key: SMHCKSOKBHXNEZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN=C(C=C1)CC)=O
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 39.2Ų
6-ethyl-3-Pyridinecarboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D657382-5g |
ethyl 6-ethylnicotinate |
52830-21-4 | 95% | 5g |
$695 | 2025-02-27 | |
| eNovation Chemicals LLC | D657382-5g |
ethyl 6-ethylnicotinate |
52830-21-4 | 95% | 5g |
$695 | 2024-08-03 | |
| eNovation Chemicals LLC | D657382-5g |
ethyl 6-ethylnicotinate |
52830-21-4 | 95% | 5g |
$695 | 2025-02-21 |
6-ethyl-3-Pyridinecarboxylic acid ethyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
52830-21-4 (6-ethyl-3-Pyridinecarboxylic acid ethyl ester) Related Products
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